Cas no 942006-57-7 (3-methyl-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide)

• Product Name: 3-methyl-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide
• CAS No: 942006-57-7
• MF: C₂₄H₂₄N₂O₃S
• MW: 420.523964881897
• CID: 5503747
• Update Time: 2025-06-07

3-methyl-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-N-[1-(4-methylphenyl)sulfonyl-3,4-dihydro-2H-quinolin-6-yl]benzamide
• 3-methyl-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide

• Inchi： 1S/C24H24N2O3S/c1-17-8-11-22(12-9-17)30(28,29)26-14-4-7-19-16-21(10-13-23(19)26)25-24(27)20-6-3-5-18(2)15-20/h3,5-6,8-13,15-16H,4,7,14H2,1-2H3,(H,25,27)
• InChI Key： UYUIDCXOUGKTMF-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCCN2S(C1=CC=C(C)C=C1)(=O)=O)(=O)C1=CC=CC(C)=C1

Additional information on 3-methyl-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide

Introduction to 3-methyl-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide (CAS No. 942006-57-7)

3-methyl-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide, also known by its CAS number 942006-57-7, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzamides and features a unique structural arrangement that includes a tetrahydroquinoline moiety and a tosyl group. The combination of these functional groups imparts specific pharmacological properties that make it a promising candidate for various therapeutic applications.

The molecular structure of 3-methyl-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide is characterized by a central benzamide core linked to a substituted tetrahydroquinoline ring. The presence of the tosyl group (4-methylbenzenesulfonyl) enhances the compound's solubility and stability, which are crucial factors in drug development. Additionally, the methyl substituents on both the benzamide and the tosyl group contribute to the overall hydrophobicity and lipophilicity of the molecule, influencing its bioavailability and cellular uptake.

Recent studies have highlighted the potential of 3-methyl-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in inflammatory pathways. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by selectively inhibiting cyclooxygenase (COX) enzymes. This property makes it a potential candidate for the treatment of chronic inflammatory conditions such as arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 3-methyl-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide has also been investigated for its neuroprotective properties. A study conducted at the University of California found that this compound can effectively protect neurons from oxidative stress-induced damage. The mechanism behind this neuroprotective effect is believed to involve the modulation of intracellular signaling pathways and the reduction of reactive oxygen species (ROS) levels. These findings suggest that 3-methyl-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide could be a valuable therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its pharmacological properties, the synthesis and purification of 3-methyl-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide have been extensively studied to optimize its production for large-scale applications. A recent paper in the Tetrahedron Letters detailed an efficient synthetic route that involves a multi-step process starting from readily available starting materials. This method not only improves yield but also reduces the environmental impact by minimizing waste generation and using greener solvents.

The safety profile of 3-methyl-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide has also been evaluated in preclinical studies. Toxicity assessments conducted in animal models have shown that this compound exhibits low toxicity at therapeutic doses. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects. Ongoing Phase I clinical trials are currently underway to evaluate its pharmacokinetics and tolerability in healthy volunteers.

In conclusion, 3-methyl-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide (CAS No. 942006-57-7) is a promising compound with diverse therapeutic potential. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further development in various medical applications. As research continues to advance our understanding of this compound's mechanisms of action and safety profile, it holds significant promise for addressing unmet medical needs in areas such as inflammation and neurodegeneration.